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Compound of Interest

Compound Name: 2-Ketodoxapram-d5

Cat. No.: B12406340 Get Quote

This technical guide provides a detailed analysis of the mass spectrum of 2-Ketodoxapram-
d5, a deuterated analog of a primary metabolite of Doxapram. This document is intended for

researchers, scientists, and drug development professionals who utilize mass spectrometry for

quantitative and qualitative analysis in pharmacokinetics and drug metabolism studies. 2-
Ketodoxapram-d5 is commonly employed as an internal standard in such research.[1]

Quantitative Mass Spectrometric Data
The following table summarizes the key quantitative parameters for the analysis of 2-
Ketodoxapram-d5 using tandem mass spectrometry (MS/MS). The data is compiled from

studies involving the simultaneous quantification of Doxapram and 2-Ketodoxapram.[2][3]
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Parameter Value

Compound 2-Ketodoxapram-d5

Molecular Formula C₂₄H₂₃D₅N₂O₃[4]

Molecular Weight 397.53 g/mol [4]

Ionization Mode
Heated Electrospray Ionization (ESI), Positive

Ion Mode[2][3]

Precursor Ion [M+H]⁺ (m/z) 398.4[2][3]

Product Ion (m/z) 219.3[2][3]

Collision Energy 23 V[2][3]

Proposed Fragmentation Pathway
The fragmentation of the protonated 2-Ketodoxapram-d5 molecule ([M+H]⁺) at a collision

energy of 23 V leads to the formation of a stable product ion. The proposed fragmentation

pathway involves the cleavage of the bond between the ethyl-d5-pyrrolidinone moiety and the

morpholinone ring.
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Caption: Proposed fragmentation of 2-Ketodoxapram-d5 in tandem mass spectrometry.
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Experimental Protocol: Ultra-Performance Liquid
Chromatography-Tandem Mass Spectrometry
(UPLC-MS/MS)
The following methodology outlines the UPLC-MS/MS procedure for the simultaneous

quantification of Doxapram, 2-Ketodoxapram, and their deuterated internal standards, including

2-Ketodoxapram-d5.[2][3]

1. Sample Preparation: Biological samples (e.g., plasma, brain tissue) are prepared to extract

the analytes of interest.[2] This typically involves protein precipitation followed by centrifugation

and dilution of the supernatant.

2. Chromatographic Separation:

System: Waters Acquity UPLC® I-class system.[2][3]

Column: Acquity UPLC® BEH C18 column (1.7 µm, 2.1 × 50 mm).[2][3]

Column Temperature: 40 °C.[2][3]

Mobile Phase A: Water with 5% Acetonitrile and 0.1% Formic Acid.[2][3]

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[2][3]

Flow Rate: 0.5 mL/min.[2][3]

Injection Volume: 10 µL.[2][3]

Gradient Elution:

Initial: 95% A / 5% B for 0.5 min.

Ramp to 5% A / 95% B until 3.5 min.

Return to 95% A / 5% B until 4.0 min.

Column wash at 5% A / 95% B until 5.0 min.
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Return to initial conditions until 5.5 min and hold until the end of the 6-min run.[2][3]

3. Mass Spectrometric Detection:

System: Waters Xevo TQ-S tandem mass spectrometer.[2][3]

Ionization Source: Heated Electrospray Ionization (ESI) in positive ion mode.[2][3]

Capillary Voltage: 2 kV.[2][3]

Cone Voltage: 44 V.[2][3]

Source Temperature: 150 °C.[2][3]

Desolvation Temperature: 600 °C.[2][3]

Cone Gas Flow (N₂): 150 L/h.[2][3]

Desolvation Gas Flow (N₂): 1000 L/h.[2][3]

Collision Gas Flow (Ar): 0.15 mL/min.[2][3]

Acquisition Mode: Multiple Reaction Monitoring (MRM).[2][3]

MRM Transition for 2-Ketodoxapram-d5: m/z 398.4 → 219.3.[2][3]
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Caption: Experimental workflow for UPLC-MS/MS analysis of 2-Ketodoxapram-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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